Cas no 1289035-61-5 (4-(dimethylamino)-2-formylpyridine-3-carboxylic acid)

• Product Name: 4-(dimethylamino)-2-formylpyridine-3-carboxylic acid
• CAS No: 1289035-61-5
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5971093
• PubChem ID: 146155841
• Update Time: 2025-11-06

4-(dimethylamino)-2-formylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-2-formylpyridine-3-carboxylic acid
• EN300-23000190
• 1289035-61-5

• Inchi： 1S/C9H10N2O3/c1-11(2)7-3-4-10-6(5-12)8(7)9(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： LXLXOMLKFUTBCG-UHFFFAOYSA-N
• SMILES： OC(C1C(C=O)=NC=CC=1N(C)C)=O

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.5Ų

Additional information on 4-(dimethylamino)-2-formylpyridine-3-carboxylic acid

Comprehensive Overview of 4-(dimethylamino)-2-formylpyridine-3-carboxylic acid (CAS No. 1289035-61-5)

4-(Dimethylamino)-2-formylpyridine-3-carboxylic acid (CAS No. 1289035-61-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique pyridine core and functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its dimethylamino and formyl substituents make it particularly valuable for designing pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals are increasingly exploring its potential due to its reactivity and structural flexibility.

In recent years, the demand for 4-(dimethylamino)-2-formylpyridine-3-carboxylic acid has surged, driven by its applications in drug discovery and development. The compound's carboxylic acid moiety allows for easy derivatization, enabling the creation of novel analogs with enhanced biological activity. This has led to its incorporation into libraries of compounds screened for antimicrobial, anticancer, and anti-inflammatory properties. The rise of AI-driven drug discovery and high-throughput screening has further amplified interest in such building blocks, as they facilitate rapid optimization of lead compounds.

From a synthetic perspective, CAS No. 1289035-61-5 is often utilized in multicomponent reactions and catalyzed transformations, owing to its ability to participate in condensation and cyclization processes. Its formyl group is particularly reactive, making it a key player in the construction of heterocyclic frameworks. These attributes align with the growing trend toward green chemistry and sustainable synthesis, as researchers seek efficient routes to minimize waste and energy consumption. The compound's compatibility with metal-free catalysis and biocatalysis further enhances its appeal in modern synthetic methodologies.

The physicochemical properties of 4-(dimethylamino)-2-formylpyridine-3-carboxylic acid have also been a focal point of study. Its solubility in polar solvents and stability under ambient conditions make it a practical choice for laboratory and industrial applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize its purity and confirm its structure. These qualities are critical for ensuring reproducibility in research and manufacturing, a topic of heightened importance in the era of quality-by-design (QbD) and regulatory compliance.

Looking ahead, the potential of CAS No. 1289035-61-5 extends beyond traditional chemistry. Its integration into nanomaterials and smart polymers is an emerging area of exploration, with implications for electronics, sensors, and drug delivery systems. The compound's ability to act as a ligand or functional modifier opens doors to innovative applications in materials science. As the scientific community continues to prioritize interdisciplinary research, this molecule is poised to play a pivotal role in bridging gaps between chemistry, biology, and engineering.

In conclusion, 4-(dimethylamino)-2-formylpyridine-3-carboxylic acid (CAS No. 1289035-61-5) represents a cornerstone of modern chemical innovation. Its multifaceted utility, combined with the evolving demands of precision medicine and sustainable technology, ensures its relevance in both academic and industrial settings. For researchers seeking reliable intermediates or novel scaffolds, this compound offers a compelling blend of functionality and adaptability, making it a staple in the toolkit of 21st-century chemists.